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Compound of Interest

Compound Name: 4-(3-sulfanylphenyl)butanoic Acid
CAS No.: 359436-80-9
Cat. No.: B014481

Get Quote

Executive Summary

Thioether carboxylic acids (TECAS) represent a privileged scaffold in medicinal chemistry,
distinguished by the C—S—C—-COOH motif. Unlike their ether (O-linked) or methylene (C-linked)
isosteres, the thioether linkage offers unique metabolic stability and electronic properties.[1]
The sulfur atom introduces a "kink" in the alkyl chain due to the C-S bond angle (~90° vs
109.5° for C-C) and prevents standard

-oxidation when placed at the 3-position relative to the carboxylate.

This guide details the rational design, synthesis, and validation of TECA derivatives, focusing
on two primary therapeutic vectors: metabolic modulation (PPAR agonists) and antimicrobial
agents (membrane disruptors).

Rational Desigh & SAR Strategy

The discovery of effective TECAS relies on exploiting the specific properties of the sulfur atom.

The "Sulfur Blockade" Effect (Metabolic Stability)
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In fatty acid analogs, inserting a sulfur atom at the 3-position (beta-position) creates a
metabolic blockade.[1]

e Mechanism: Mitochondrial

-oxidation enzymes cannot process the thioether linkage efficiently.[1]

o Outcome: The molecule is not used as fuel but accumulates to act as a signaling molecule,
specifically activating Peroxisome Proliferator-Activated Receptors (PPAR

, PPAR

).[1]

o Key Example:Tetradecylthioacetic acid (TTA). Unlike palmitic acid, TTA lowers plasma lipids
by driving fatty acid oxidation without being oxidized itself.[1]

Bioisosteric Linkers (Antimicrobial Potency)

In heterocyclic drugs (e.g., Coumarin or Quinoline derivatives), the thioether acts as a flexible,
lipophilic linker that positions the carboxylic acid headgroup for ionic interaction with bacterial

membranes.

 Lipophilicity: The sulfur atom increases LogP compared to oxygen, enhancing membrane

permeability.

» Electronic Modulation: The lone pairs on sulfur can participate in specific interactions with
receptor pockets (e.g., PPAR LBD or bacterial efflux pumps) that methylene groups cannot.

Visualization: SAR & Logic Flow

The following diagram illustrates the divergent design pathways for TECA derivatives.
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Figure 1: Divergent SAR strategies for Thioether Carboxylic Acids. Pathway A exploits
metabolic resistance; Pathway B exploits lipophilic membrane interactions.[1]

Synthetic Methodologies

To ensure reproducibility and scalability, we utilize a Thiol-Halide Nucleophilic Substitution
strategy.[1] This method is superior to thiol-ene click chemistry for this specific application
because it allows for precise regiocontrol of the carboxylic acid headgroup.

Core Synthesis Protocol: S-Alkylation
Target: General synthesis of

-thioether carboxylic acids (e.g., TTA analogs).[1]
Reagents:
e -Mercaptoacetic acid (Thioglycolic acid) or substituted thiol.[1]

o Alkyl Halide (Bromide/lodide) or Heterocyclic Halide.[1]

o Base: Potassium Hydroxide (KOH) or Sodium Hydride (NaH).[1]
e Solvent: Methanol (MeOH) or DMF.[1]

Step-by-Step Methodology:

» Activation: Dissolve KOH (2.2 equiv) in MeOH at 0°C under

atmosphere. Add

-Mercaptoacetic acid (1.0 equiv) dropwise.[1] Causality: The first equiv neutralizes the
carboxylic acid; the second deprotonates the thiol to form the thiolate nucleophile.

e Coupling: Add the Alkyl Bromide (1.0 equiv) slowly to the reaction mixture. Allow to warm to
Room Temperature (RT) and stir for 16 hours. Validation: Monitoring by TLC (Hexane:EtOAc)
should show disappearance of the bromide.
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e Quenching & Acidification: Evaporate MeOH. Resuspend residue in water.[1] Acidify with 2M
HCl to pH 1. Critical Step: This reprotonates the carboxylate, causing the free acid product to
precipitate or oil out.

o Extraction: Extract with Diethyl Ether (
). Wash combined organics with brine, dry over

, and concentrate.[1]

 Purification: Recrystallization from Hexane (for long chains) or Column Chromatography (for
heterocycles).[1]

Green Catalysis Variant (Sodium Thiosulfate)

For sensitive heterocyclic substrates (e.g., Coumarin derivatives), use a transition-metal-free
cross-coupling:

o Reagents: Carboxylic acid substrate, Thiol,

(0.2 equiv),
(2.0 equiv) in DMF at 140°C.

» Benefit: Avoids odorous thiols and harsh bases; high yields for aryl-thioether bonds.[1]

Pharmacological Profiling & Data
Case Study A: Metabolic Modulation (TTA)

Compound: Tetradecylthioacetic acid (TTA).[1][2][3] Target: PPAR

(Agonist).
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Parameter

Value | Observation

Impact

Structure

Sulfur at pos 3 blocks

-oxidation.[1]

Metabolic Fate

-oxidation only

Induces mitochondrial
proliferation without being

consumed.[1]

PPAR

Activity

Lower potency than fibrates,
but unique "fuel-switching"

mechanism.[1]

Lipid Lowering

-40% Plasma Triglycerides
(Rat)

Significant reduction in VLDL

secretion.[1]

Case Study B: Antibacterial Agents (Coumarin

Thioethers)

Compound: 7-substituted coumarin-3-carboxylic acid thioether (e.g., Compound A9).[1]

Target:Xanthomonas oryzae (Xo00) and Acidovorax citrulli (Aac).[1][4][5]

Parameter

Value | Observation

Impact

Structure

Coumarin core + Thioether

Quinoline

Hybrid pharmacophore for

dual-action.[1]

Potency (Xo00)

ngcontent-ng-c3932382896=""
_nghost-ng-c1874552323=""

class="inline ng-star-inserted">

Comparable to commercial

bacteriocides (Bismerthiazol).

[1]

Potency (Aac)

High efficacy against melon
fruit blotch pathogens.[1][4]

Mechanism

Membrane Depolarization

SEM imaging shows
curved/sunken cell

morphology.[1]
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Figure 2: Standardized workflow for the synthesis and biological evaluation of TECA
derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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